1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C21H25NO4/c1-24-17-8-6-7-16(14-17)22-20(23)21(11-4-5-12-21)15-9-10-18(25-2)19(13-15)26-3/h6-10,13-14H,4-5,11-12H2,1-3H3,(H,22,23)
• InChI Key: BGQBGIKORUTFQL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2(CCCC2)C(=O)NC3=CC(=CC=C3)OC)OC

Description

1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide, also known as DMCPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMCPA belongs to the class of cyclopentanecarboxamide compounds and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters, including serotonin, dopamine, and norepinephrine. This compound has also been shown to interact with the GABAergic system, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the levels of anti-inflammatory cytokines, such as IL-10. This compound has also been found to modulate the levels of various neurotransmitters, which may contribute to its analgesic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to exhibit a range of pharmacological properties. However, this compound also has several limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide. One area of interest is the development of more efficient synthesis methods for this compound, which could lead to increased availability and lower costs. Another area of interest is the investigation of this compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide involves the reaction of 3,4-dimethoxybenzaldehyde with 3-methoxyaniline in the presence of cyclopentanecarboxylic acid and acetic anhydride. The reaction proceeds through a series of steps, including condensation, cyclization, and amidation, resulting in the formation of this compound.

Scientific Research Applications

1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)cyclopentanecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit a range of pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.